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Compound of Interest

Compound Name: Chromotropic acid sodium salt

Cat. No.: B12340529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for chromotropic acid sodium salt (CAS No: 5808-22-0), also known as 4,5-

Dihydroxy-2,7-naphthalenedisulfonic acid disodium salt. The information is compiled and

presented to ensure the safety of laboratory and research personnel.

Executive Summary
Chromotropic acid sodium salt is a fine powder, typically off-white to beige in color, and is

soluble in water.[1][2] While extensive quantitative toxicological data is not readily available in

public literature, the existing Safety Data Sheets (SDS) consistently classify this chemical as an

irritant to the skin, eyes, and respiratory system.[3][4][5] Therefore, strict adherence to proper

handling procedures and the use of appropriate personal protective equipment (PPE) are

imperative to ensure a safe working environment. This guide summarizes the known hazards,

provides recommendations for safe handling and emergency procedures, and outlines the

available physical, chemical, and ecotoxicological properties.

Hazard Identification and Classification
Chromotropic acid sodium salt is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

its irritant properties.
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Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement Source

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][5]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[4][5]

Note: The toxicological properties of this material have not been fully investigated.[6] Acute and

chronic health effects require further study. No specific occupational exposure limits (PEL, TLV)

have been established by regulatory bodies such as OSHA, NIOSH, or ACGIH.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Chromotropic Acid Sodium Salt
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Property Value Source

Chemical Formula C₁₀H₆Na₂O₈S₂ · 2H₂O [4]

Molecular Weight 400.28 g/mol

Appearance
Off-white to beige or brown

powder/solid
[1][2]

Odor Odorless [7]

Melting Point >300 °C (>572 °F) [2]

Solubility Soluble in water [1]

log Pow (n-octanol/water) -4.48 [8]

Stability Stable under normal conditions [9]

Safe Handling and Storage Workflow
Proper handling and storage are critical to minimize exposure and prevent accidents. The

following workflow diagram illustrates the key steps for safely managing chromotropic acid
sodium salt in a laboratory setting.
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Safe Handling Workflow for Chromotropic Acid Sodium Salt

Preparation

Handling & Use

Post-Handling & Waste Disposal

Emergency Procedures

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select & Inspect PPE:
- Nitrile gloves

- Safety goggles/glasses
- Lab coat

- Dust mask (if needed)

Prepare Workspace:
- Ensure fume hood/ventilated area is operational

- Clear clutter
- Locate spill kit & emergency equipment

Transport chemical in a sealed, labeled container

Weighing:
- Perform in a ventilated enclosure or fume hood

- Avoid generating dust

Dissolving:
- Add powder to solvent slowly

- Avoid splashing

Use in Reaction:
- Maintain in a closed or contained system where possible

Decontaminate Workspace:
- Wipe down surfaces with appropriate cleaner

Dispose of Chemical Waste:
- Collect in a labeled, sealed container
- Follow institutional & local regulations

Remove & Dispose of PPE:
- Remove gloves using proper technique

- Dispose of as contaminated waste

Wash hands thoroughly

Spill Response:
1. Evacuate area if necessary

2. Wear appropriate PPE
3. Cover spill with inert absorbent material

4. Scoop into a waste container
5. Clean area

Personal Exposure:
- Skin: Wash with soap & water for 15 min

- Eyes: Rinse with water for 15 min
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting
- Seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of chromotropic acid sodium salt.
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Engineering Controls
Work in a well-ventilated area. For procedures that may generate dust, such as weighing or

transferring powder, use a chemical fume hood or a ventilated enclosure.[9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

Personal Protective Equipment (PPE)
A comprehensive selection of PPE is required to prevent contact.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale & Source

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against dust particles

and splashes.[9]

Skin Protection
Nitrile rubber gloves and a lab

coat or long-sleeved clothing.

Prevents skin contact and

irritation.

Respiratory Protection

A NIOSH/MSHA approved

respirator with a dust filter

should be used when dust is

generated and engineering

controls are insufficient.

Prevents respiratory tract

irritation.[1]

Storage
Store in a cool, dry, well-ventilated area.[1]

Keep containers tightly closed to prevent moisture absorption and contamination.[9]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,

and acid chlorides.[9]

Experimental Protocols and Safety
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As no specific experimental protocols for the toxicological assessment of chromotropic acid
sodium salt were found in the public domain, this section emphasizes general safety principles

when designing experiments involving this chemical.

Methodology Design: When developing any new protocol, a thorough risk assessment

should be performed. This includes evaluating the potential for dust generation,

aerosolization, and contact.

Minimization: Use the smallest quantity of the chemical necessary for the experiment to

minimize waste and potential exposure.

Containment: Whenever possible, perform reactions in closed systems to prevent the

release of the substance into the workspace.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Inhalation

Remove the individual to fresh

air. If breathing is difficult or

stops, provide artificial

respiration. Seek immediate

medical attention.

[7]

Skin Contact

Immediately flush the affected

area with plenty of soap and

water for at least 15 minutes

while removing contaminated

clothing. Seek medical

attention if irritation persists.

[9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6]

Accidental Release Measures
Small Spills: Wearing appropriate PPE, carefully sweep or scoop up the spilled solid

material, avoiding dust generation. Place it into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth.[1]

Large Spills: Evacuate the area. Prevent the powder from spreading and entering drains.

Follow institutional procedures for large chemical spills.[9]
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Ecotoxicological Information
There is a general lack of quantitative data on the environmental effects of chromotropic acid
sodium salt.

Mobility: Due to its high water solubility, it is likely to be mobile in the environment.[8]

Bioaccumulation: The log Pow of -4.48 suggests a low potential for bioaccumulation.[8]

Persistence and Degradability: Data on its persistence and biodegradability are not

available.

General Precaution: It should not be released into the environment or drains.[8][9]

Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local regulations.

Contact a licensed professional waste disposal service. Contaminated packaging should be

treated as hazardous waste.

Conclusion
While chromotropic acid sodium salt has not been the subject of extensive toxicological

investigation, the available data clearly indicate that it is a hazardous substance requiring

careful handling. As an irritant to the skin, eyes, and respiratory system, exposure must be

minimized through a combination of engineering controls, appropriate personal protective

equipment, and adherence to safe work practices as outlined in this guide. All researchers,

scientists, and laboratory personnel must review the full Safety Data Sheet (SDS) prior to use

and be prepared to respond effectively in case of an emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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